N-(tetrahydrofuran-2-ylmethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-(oxolan-2-ylmethyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C15H19N3OS/c1-2-6-12-11(5-1)13-14(17-9-18-15(13)20-12)16-8-10-4-3-7-19-10/h9-10H,1-8H2,(H,16,17,18)
• InChI Key: WPCZJWYGDZBVNM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N=CN=C3S2)NCC4CCCO4
• Molecular Formula: C15H19N3OS
• Molecular Weight: 289.4 g/mol
• CAS No.: 380879-49-2

Description

N-(tetrahydrofuran-2-ylmethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C15H19N3OS and its molecular weight is 289.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis of derivatives related to the chemical structure of N-(tetrahydrofuran-2-ylmethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine, demonstrating various synthetic routes and characterizations. For instance, Liu et al. (2006) developed a series of 2-substituted 3-aryl-8,9,10,11-tetrahydro-5-methyl[1]benzothieno[3′,2′:5,6]pyrido[4,3-d]pyrimidin-4(3H)-ones via an aza-Wittig reaction as a key step, demonstrating the versatility of this synthetic approach in constructing complex heterocyclic compounds (Liu, He, Ren, & Ding, 2006).

Biological Activities

Some derivatives of this compound class have been synthesized and tested for their biological activities, such as antimicrobial properties. Mittal, Sarode, and Vidyasagar (2011) synthesized a series of tricyclic compounds, including 7-(phenylsulfonyl)-N-(phenyl)-5,6,7,8tetrahydropyrido[4’,3’:4,5]-thieno[2,3-d]pyrimidin-4-amine derivatives, and evaluated their antibacterial and antifungal activities, finding that most synthesized compounds exhibited significant activities (Mittal, Sarode, & Vidyasagar, 2011).